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Compound of Interest

Compound Name: 2,3-Dimethylbenzophenone

CAS No.: 1322-78-7

Cat. No.: B075470

Get Quote

To manage waste effectively, we must first understand the molecular behavior of the

compound. 2,3-Dimethylbenzophenone consists of two methyl-substituted benzene rings

connected by a rigid carbonyl group[3].

Causality of Containment: Because it is highly lipophilic and insoluble in water, sink or drain

disposal is strictly forbidden. Only small quantities of highly water-soluble, low-toxicity

materials are permitted in wastewater systems[4].

Causality of Segregation: As an organic ketone, it is generally stable but can undergo

unintended exothermic reactions if mixed with strong oxidizing agents or strong acids[4]. It

must be segregated into dedicated organic waste streams and ultimately destroyed via high-

temperature incineration.

Quantitative Disposal Parameters
The following table summarizes the critical physical properties and their direct operational

implications for waste management:
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Property / Parameter Value / Specification Operational Implication

CAS Number 13319-69-2

Unique identifier required for

accurate waste profiling and

manifesting[1].

Physical State
White to off-white crystalline

solid

Dictates the use of solid waste

containment unless dissolved

in a solvent[3].

Water Solubility Insoluble

Strictly prohibits sink/drain

disposal; requires organic

waste streams[4],[3].

Solvent Compatibility
Soluble in ethanol, acetone,

etc.

Commonly disposed of as a

mixed flammable organic liquid

waste[5],[3].

Primary Hazards
Skin/Eye Irritation, Aquatic

Toxicity

Mandates appropriate PPE

(gloves, goggles) and

secondary containment[3].

Step-by-Step Disposal Methodology
The following protocol guarantees a self-validating system where each step inherently verifies

the safety of the next.

Phase 1: Source Segregation and Containment

Isolate Incompatibles: Never mix 2,3-Dimethylbenzophenone waste with strong oxidizing

agents, reducing agents, or strong acids[4]. Causality: Mixing aromatic ketones with

oxidizers can generate heat or toxic byproducts in the waste drum, leading to pressurization.

Select Appropriate Containment: Use chemically compatible, leak-proof containers such as

amber glass bottles or High-Density Polyethylene (HDPE) carboys[4],[5]. Causality: Glass

and HDPE do not react with or absorb organic ketone contents, ensuring the structural

integrity of the waste vessel[4].
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Manage Headspace: Fill the container to no more than 90% of its capacity, leaving at least

one inch of headspace[4],[5]. Causality: This void space accommodates vapor expansion

caused by ambient temperature fluctuations in the laboratory, preventing container

rupture[4].

Phase 2: Regulatory Labeling and SAA Storage 4. Apply Standardized Labeling: Immediately

attach a hazardous waste label upon placing the first drop or gram of waste into the

container[6]. The label must explicitly state "Hazardous Waste" and list "2,3-
Dimethylbenzophenone" along with any solvents used (e.g., "Acetone 80%, 2,3-
Dimethylbenzophenone 20%"). Causality: The EPA prohibits the use of abbreviations or

chemical formulas on waste labels to ensure emergency responders can instantly identify the

hazards[6]. 5. Store in a Satellite Accumulation Area (SAA): Place the labeled container in a

designated SAA at or near the point of generation, under the direct control of laboratory

personnel[2],[7]. Ensure the container is kept securely closed at all times except when actively

adding waste[6]. 6. Implement Secondary Containment: Place the primary waste container

inside a secondary containment tray[2],[5]. Causality: In the event of primary vessel failure,

secondary containment captures the spill, preventing environmental contamination and mixing

with incompatible chemicals[8],[5].

Phase 3: EHS Transfer and Final Disposal 7. Monitor Accumulation Limits: Conduct

documented weekly inspections of the SAA for leaks or container deterioration[2],[6]. Do not

exceed the EPA limit of 55 gallons of hazardous waste in a single SAA[7]. 8. Execute EHS

Transfer: Once the container reaches its 90% fill limit, complete a Chemical Waste Pickup

Form[6]. The container must be removed from the SAA and transferred to a central

accumulation area within 72 hours (3 days)[4],[6]. 9. Final RCRA Disposal: Partner with a

licensed environmental services provider to transport and dispose of the waste[8]. 2,3-
Dimethylbenzophenone is typically destroyed via high-temperature incineration at a permitted

RCRA facility.
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Workflow for the compliant segregation, containment, and disposal of 2,3-
Dimethylbenzophenone waste.

Regulatory & Compliance Logistics
Under the EPA's Resource Conservation and Recovery Act (RCRA), 2,3-
Dimethylbenzophenone waste—particularly when mixed with flammable solvents during

synthesis—typically exhibits the characteristic of ignitability (D001) or is managed as a

hazardous organic waste[2].

For academic and research institutions, the EPA's Subpart K regulations provide alternative

standards for managing hazardous waste. Subpart K allows eligible academic entities to store

waste for a maximum of twelve months within the facility, provided a formal Laboratory

Management Plan is actively maintained and waste determinations are made by trained

professionals[7]. Regardless of the regulatory framework (Standard SAA vs. Subpart K),

maintaining meticulous documentation of waste generation and ensuring regular removal from

laboratories is a non-negotiable compliance standard[2],[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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